Cas no 23164-66-1 (1H-1,2,4-Triazole, 3,3'-methylenebis[5-methyl-)

• Product Name: 1H-1,2,4-Triazole, 3,3'-methylenebis[5-methyl-
• CAS No: 23164-66-1
• MF: C₇H₁₀N₆
• MW: 178.194499492645
• CID: 1413769
• PubChem ID: 390145
• Update Time: 2025-04-20

1H-1,2,4-Triazole, 3,3'-methylenebis[5-methyl- Chemical and Physical Properties

Names and Identifiers

• 23164-66-1
• 3-Methyl-5-((3-methyl-1H-1,2,4-triazol-5-yl)methyl)-1H-1,2,4-triazole
• NCI60_031418
• SCHEMBL15078011
• SCHEMBL26110384
• CHEMBL1968047
• Bis(5-methyl-4H-1,2,4-triazol-3-yl)methane
• NSC687213
• 3-methyl-5-[(3-methyl-1H-1,2,4-triazol-5-yl)methyl]-1H-1,2,4-triazole
• bis(5-methyl-1h-1,2,4-triazol-3-yl)methane
• NSC-687213
• 1H-1,2,4-Triazole, 3,3'-methylenebis[5-methyl-

• Inchi： 1S/C7H10N6/c1-4-8-6(12-10-4)3-7-9-5(2)11-13-7/h3H2,1-2H3,(H,8,10,12)(H,9,11,13)
• InChI Key： ZSGFOXSLSMSYCI-UHFFFAOYSA-N
• SMILES： N1=C(C)NN=C1CC1=NNC(C)=N1

Computed Properties

• Exact Mass: 178.0969
• Monoisotopic Mass: 178.09669434g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• PSA: 83.14